Cas no 101774-33-8 (3-chloroisoquinolin-4-ol)

3-Chloroisoquinolin-4-ol is a heterocyclic compound featuring a chlorinated isoquinoline scaffold with a hydroxyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The presence of both chlorine and hydroxyl groups enhances its reactivity, enabling selective functionalization for the development of biologically active molecules. Its stability under standard conditions ensures reliable handling in laboratory settings. The compound is particularly valuable in medicinal chemistry for constructing fused-ring systems or as a precursor for further derivatization. High purity grades are available to meet rigorous research requirements, supporting consistent performance in complex synthetic pathways.

3-chloroisoquinolin-4-ol structure

Product Name:3-chloroisoquinolin-4-ol

CAS No:101774-33-8

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD11846288

CID:1130567

PubChem ID:53418771

Update Time:2025-05-27

3-chloroisoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

- 3-chloroisoquinolin-4-ol
- 3-Chloro-4-isoquinolinol
- 4-Isoquinolinol, 3-chloro-
- 3-CHLORO-4-HYDROXYISOQUINOLINE
- MFCD11846288
- CL1036
- BS-19119
- DB-357049
- 101774-33-8
- CS-0200037
- DTXSID30697447
- A925668
- BEA77433
- MDL： MFCD11846288
- Inchi： 1S/C9H6ClNO/c10-9-8(12)7-4-2-1-3-6(7)5-11-9/h1-5,12H
- InChI Key： HLMAYSDUIAOBQE-UHFFFAOYSA-N
- SMILES： ClC1=C(C2C=CC=CC=2C=N1)O

Computed Properties

Exact Mass: 179.0137915g/mol
Monoisotopic Mass: 179.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 33.1Å²

Experimental Properties

Color/Form: Yellow to Brown Solid
Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 168.5-169.5 °C (decomposition)
Solubility: Slightly soluble (1.1 g/l) (25 º C),

3-chloroisoquinolin-4-ol Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319
Warning Statement： P305+P351+P338
Storage Condition：2-8 °C

3-chloroisoquinolin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM144215-1g	3-chloroisoquinolin-4-ol	101774-33-8	95%+	1g	$611	2023-01-08
TRC	C382965-10mg	3-Chloroisoquinolin-4-ol	101774-33-8		10mg	$ 50.00	2022-06-06
TRC	C382965-50mg	3-Chloroisoquinolin-4-ol	101774-33-8		50mg	$ 160.00	2022-06-06
TRC	C382965-100mg	3-Chloroisoquinolin-4-ol	101774-33-8		100mg	$ 250.00	2022-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10355-10g	3-chloroisoquinolin-4-ol	101774-33-8	97%	10g	$1800	2023-09-07
Chemenu	CM144215-1g	3-chloroisoquinolin-4-ol	101774-33-8	95%	1g	$458	2021-08-05
Chemenu	CM144215-5g	3-chloroisoquinolin-4-ol	101774-33-8	95%	5g	$1374	2021-08-05
Alichem	A189004259-1g	3-Chloroisoquinolin-4-ol	101774-33-8	95%	1g	$494.90	2023-09-04
Alichem	A189004259-5g	3-Chloroisoquinolin-4-ol	101774-33-8	95%	5g	$1454.31	2023-09-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB39383-1g	3-chloroisoquinolin-4-ol	101774-33-8	97%	1g	3416.00	2021-06-01